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Compound of Interest

Compound Name: Fmoc-10-Adc-OH

Cat. No.: B557996

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-10-aminodecanoic acid (Fmoc-10-Adc-OH) is a specialized amino acid derivative
utilized in chemical synthesis, particularly in the construction of complex molecules such as
antibody-drug conjugates (ADCs) and other targeted therapeutics. The long aliphatic chain of
10-aminodecanoic acid provides a hydrophobic spacer, which can be critical for modulating the
physicochemical properties of the final conjugate. The fluorenylmethyloxycarbonyl (Fmoc)
protecting group allows for its use in standard solid-phase peptide synthesis (SPPS) protocols.
Proper storage and handling of this reagent are paramount to ensure its integrity, leading to
reliable and reproducible synthetic outcomes. This guide provides a comprehensive overview
of the recommended storage conditions, handling procedures, and safety precautions for
Fmoc-10-Adc-OH.

Physicochemical Properties

A summary of the key physicochemical properties of Fmoc-10-Adc-OH is presented below.
This data is essential for understanding its behavior in various experimental settings.
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Property Value

10-(9H-fluoren-9-
ylmethoxycarbonylamino)decanoic acid

Chemical Name

N-(9-Fluorenylmethyloxycarbonyl)-10-amino-

Synenyms decanoic acid

CAS Number 143688-82-8
Molecular Formula C25H31NOa4

Molecular Weight 409.52 g/mol
Appearance White to off-white solid

Storage Recommendations

The stability of Fmoc-10-Adc-OH is critical for its successful application. Improper storage can
lead to degradation of the Fmoc group or other chemical modifications. The following table
summarizes the recommended storage conditions.

Parameter Recommendation Rationale

Low temperatures minimize
Long-term: -20°CShort-term:

Temperature 0.8°C the rate of chemical
degradation.
] Store in a tightly sealed Fmoc-protected amino acids
Moisture , _ _ _ .
container with a desiccant. are susceptible to hydrolysis.

] The Fmoc group can be
) Store in an opaque or amber N ] )
Light o ) sensitive to UV light, which
container in a dark location. )
may cause degradation.

For long-term storage, o o
) . ) Minimizes oxidation and
consider flushing the container ] )
Atmosphere ) ) degradation from atmospheric
with an inert gas (e.g., argon
_ components.
or nitrogen).
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Handling and Safety Precautions

Due to its chemical nature as a fine powder and its role in synthesis, appropriate handling and
safety measures must be observed. The following table outlines the key safety
recommendations.

Precaution Details

- Eye Protection: Chemical safety goggles or
) ) glasses with side shields.- Hand Protection:
Personal Protective Equipment (PPE) o _ .
Nitrile or other chemically resistant gloves.-

Body Protection: Laboratory coat.

- Ventilation: Handle in a well-ventilated area.
] ) For weighing and handling of the powder, a
Engineering Controls _ .
chemical fume hood is recommended to

minimize inhalation.

- Avoid inhalation of dust.- Avoid contact with
General Hygiene skin and eyes.- Wash hands thoroughly after
handling.

- Spills: Carefully sweep up solid spills to avoid
dust generation and place in a sealed container
) ] for disposal. Absorb liquid spills with an inert
Spill & Disposal ] ) ) ]
material.- Disposal: Dispose of as chemical
waste in accordance with local, state, and

federal regulations.

Solubility

Fmoc-10-Adc-OH is a hydrophobic molecule due to its long aliphatic chain and the fluorenyl
group. While specific quantitative solubility data is not readily available in the literature, the
following table provides general guidance on its solubility in common laboratory solvents. It is
recommended to perform small-scale solubility tests for specific applications.
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Solvent

Expected Solubility

Notes

Commonly used solvent for

N,N-Dimethylformamide (DMF)  Soluble ] ] )
solid-phase peptide synthesis.
] ) Can be used to prepare
Dimethyl sulfoxide (DMSO) Soluble )
concentrated stock solutions.
] An alternative polar aprotic
N-Methyl-2-pyrrolidone (NMP) Soluble
solvent to DMF.
) May require a co-solvent like
Dichloromethane (DCM) Moderately Soluble ) )
DMF for higher concentrations.
The hydrophobic nature of the
Water Insoluble molecule limits its solubility in
aqueous solutions.
Methanol (MeOH) Sparingly Soluble
Acetonitrile (ACN) Sparingly Soluble

Experimental Protocols
Preparation of a Stock Solution

This protocol describes the general procedure for preparing a stock solution of Fmoc-10-Adc-

OH for use in solid-phase peptide synthesis.

Materials:

Fmoc-10-Adc-OH

Vortex mixer

Sonicator (optional)

Appropriate glassware

N,N-Dimethylformamide (DMF), peptide synthesis grade
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Procedure:

e Under a chemical fume hood, accurately weigh the desired amount of Fmoc-10-Adc-OH into
a clean, dry glass vial.

e Add the calculated volume of DMF to the vial to achieve the target concentration (e.g., 0.5
M).

 Tightly cap the vial and vortex the mixture until the solid is fully dissolved.
« If the solid does not readily dissolve, sonicate the vial for 5-10 minutes.
 Visually inspect the solution to ensure there are no undissolved particulates before use.

e If not for immediate use, store the stock solution at -20°C. Before use, allow the solution to
warm to room temperature and ensure the solute is fully dissolved.

Coupling of Fmoc-10-Adc-OH in Solid-Phase Peptide
Synthesis (SPPS)

This protocol outlines a general method for coupling Fmoc-10-Adc-OH to a resin-bound
peptide with a free N-terminal amine.

Materials:

Fmoc-deprotected peptide-resin

Stock solution of Fmoc-10-Adc-OH in DMF

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)

DMF, peptide synthesis grade

SPPS reaction vessel

Procedure:
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o Swell the Fmoc-deprotected peptide-resin in DMF.

e In a separate vial, pre-activate the Fmoc-10-Adc-OH. For a 0.1 mmol scale synthesis, mix:
o 4 equivalents of Fmoc-10-Adc-OH solution (0.4 mmol)
o 3.9 equivalents of coupling reagent (e.g., HBTU) (0.39 mmol)
o 8 equivalents of DIPEA (0.8 mmol)

 Briefly vortex the activation mixture.

e Add the activation mixture to the swollen resin in the reaction vessel.

o Agitate the reaction mixture at room temperature for the desired coupling time (typically 1-2
hours).

o Monitor the coupling reaction for completion using a qualitative test (e.g., Kaiser test).

e Once the coupling is complete, drain the reaction vessel and wash the resin thoroughly with
DMF to remove excess reagents and byproducts.

e The resin is now ready for the next Fmoc deprotection and coupling cycle.

Visualizations
Logical Workflow for Storage and Handling
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Workflow for Storage and Handling of Fmoc-10-Adc-OH

Storage

Store at -20°C (long-term)
or 2-8°C (short-term)

Keep in a tightly sealed
container with desiccant

Wear appropriate PPE:
Use an opaque or - Safety goggles
amber container - Nitrile gloves

- Lab coat

Handle in a well-ventilated
area or fume hood

Avoid dust inhalation and
skin/eye contact.
Wash hands after use.

Clean spills carefully,
avoiding dust generation

Dispose of as chemical
waste according to regulations

Click to download full resolution via product page

Caption: A logical workflow for the proper storage, handling, and disposal of Fmoc-10-Adc-OH.
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Decision Tree for Use in SPPS

Decision Tree for Using Fmoc-10-Adc-OH in SPPS

Start: Need to incorporate
a C10 spacer?

Y

Prepare stock solution
in DMF or NMP

Is the compound

fully dissolved?

Sonicate or gently warm Proceed to coupling reaction

\ 4

Pre-activate with coupling
reagent and base

Y

Add to deprotected
peptide-resin

\ 4

Monitor reaction
(e.g., Kaiser test)

Is coupling complete?

Recouple or cap
unreacted amines

<

Wash resin thoroughly

Proceed to next SPPS cycle
or final cleavage

Click to download full resolution via product page
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Caption: A decision tree outlining the key steps for the successful use of Fmoc-10-Adc-OH in
SPPS.

 To cite this document: BenchChem. [Fmoc-10-Adc-OH: A Technical Guide to Storage and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557996#storage-and-handling-recommendations-for-
fmoc-10-adc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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